N-[(5-methylfuran-2-yl)methyl]quinoxalin-2-amine

• IUPAC Name: N-[(5-methylfuran-2-yl)methyl]quinoxalin-2-amine
• InChI: InChI=1S/C14H13N3O/c1-10-6-7-11(18-10)8-16-14-9-15-12-4-2-3-5-13(12)17-14/h2-7,9H,8H2,1H3,(H,16,17)
• InChI Key: CHOHVRWDRSEAHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CNC2=NC3=CC=CC=C3N=C2
• Molecular Formula: C14H13N3O
• Molecular Weight: 239.27 g/mol

Description

N-[(5-methylfuran-2-yl)methyl]quinoxalin-2-amine is a novel compound that has gained attention in the scientific community due to its potential use in various scientific research applications. This compound is also known as MFQ and has been found to exhibit promising biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[(5-methylfuran-2-yl)methyl]quinoxalin-2-amine is not yet fully understood. However, it is believed to act by binding to certain receptors in the brain and modulating the activity of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
Studies have shown that N-[(5-methylfuran-2-yl)methyl]quinoxalin-2-amine exhibits various biochemical and physiological effects. These include anti-inflammatory, antioxidant, and neuroprotective properties. It has also been found to improve cognitive function and memory retention in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(5-methylfuran-2-yl)methyl]quinoxalin-2-amine in lab experiments is its high yield and purity. It is also relatively easy to synthesize, making it a cost-effective option for researchers. However, one limitation is the lack of information on its long-term effects on the body, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[(5-methylfuran-2-yl)methyl]quinoxalin-2-amine. One potential area of research is in the development of new treatments for neurological disorders such as Parkinson's disease and Alzheimer's disease. Another area of research is in the field of drug discovery, where this compound may be used as a starting point for the development of new drugs with improved efficacy and safety profiles. Additionally, more studies are needed to fully understand the mechanism of action and long-term effects of this compound.
In conclusion, N-[(5-methylfuran-2-yl)methyl]quinoxalin-2-amine is a novel compound that exhibits promising properties for use in various scientific research applications. Its high yield and purity make it a viable option for large-scale production, and its potential therapeutic benefits make it an exciting area of research for the future.

Synthesis Methods

The synthesis of N-[(5-methylfuran-2-yl)methyl]quinoxalin-2-amine involves the reaction of 5-methylfurfural with o-phenylenediamine in the presence of a catalyst. The resulting product is then subjected to a series of purification steps to obtain the final product. The yield of this synthesis method is reported to be high, making it a viable option for large-scale production.

Scientific Research Applications

N-[(5-methylfuran-2-yl)methyl]quinoxalin-2-amine has been found to exhibit promising properties that make it suitable for use in various scientific research applications. One such application is in the field of neuroscience, where it has been found to modulate the activity of certain neurotransmitters, thereby potentially offering therapeutic benefits for neurological disorders.